Cas no 1806195-07-2 (4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806195-07-2
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 4836610
• Update Time: 2025-06-08

4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H8F3IN2O2/c9-8(10,11)16-7-6(12)5(1-13)4(3-15)2-14-7/h2,15H,1,3,13H2
• InChI Key： GEIWSMQAMKCANY-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CO)=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol

4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol is a highly specialized organic compound with the CAS number 1806195-07-2. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with an aminoethyl group, an iodine atom, and a trifluoromethoxy group. The presence of these functional groups makes it a valuable molecule in various fields, including medicinal chemistry, materials science, and catalysis. Recent studies have highlighted its potential applications in drug design and as a precursor for advanced materials.

The synthesis of 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol involves a series of carefully designed reactions. Researchers have employed methodologies such as nucleophilic substitution, coupling reactions, and oxidation processes to achieve the desired product. The use of iodine as a leaving group has been particularly advantageous in facilitating further functionalization. Recent advancements in catalytic systems have enabled the synthesis of this compound with higher yields and improved purity, making it more accessible for large-scale applications.

One of the most promising applications of this compound lies in its role as a building block for drug development. The pyridine ring serves as a versatile scaffold for attaching various bioactive groups. For instance, the aminoethyl group can be modified to introduce peptide-like interactions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. These properties make it an ideal candidate for designing small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol has shown potential in materials science. Its ability to form coordination bonds with metal ions has led to its use in constructing metal-organic frameworks (MOFs) and other porous materials. Recent studies have demonstrated that incorporating this compound into MOFs can significantly enhance their gas adsorption capacities and catalytic activities. This opens up new possibilities for its application in environmental remediation and industrial catalysis.

The chemical stability of 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol is another factor that contributes to its versatility. Its resistance to degradation under physiological conditions makes it suitable for prolonged exposure in biological systems. Furthermore, the trifluoromethoxy group imparts electronic effects that can modulate the reactivity of the molecule, making it amenable to further chemical transformations.

From an environmental perspective, researchers have also explored the biodegradation pathways of this compound. Studies indicate that under specific microbial conditions, the compound can undergo enzymatic cleavage, reducing its persistence in natural ecosystems. This understanding is crucial for assessing its ecological impact and ensuring sustainable practices during its production and use.

In conclusion, 4-(Aminomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-5-methanol (CAS No: 1806195-07-2) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key molecule for future innovations in drug discovery and materials science.